Cas no 53391-61-0 (2-(methylsulfanyl)-1H-pyrrole)

2-(methylsulfanyl)-1H-pyrrole structure
2-(methylsulfanyl)-1H-pyrrole structure
Product Name:2-(methylsulfanyl)-1H-pyrrole
CAS No:53391-61-0
MF:C5H7NS
MW:113.180779695511
MDL:MFCD09952556
CID:357407
PubChem ID:11007857
Update Time:2025-04-19

2-(methylsulfanyl)-1H-pyrrole Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrole, 2-(methylthio)-
    • 2-methylsulfanyl-1H-pyrrole
    • 1H-Pyrrole,2-(methylthio)
    • 2-(methylsulfanyl)-1H-pyrrole
    • 2-(methylthio)pyrrole
    • 2-Methylmercapto-pyrrol
    • 2-methylsulfanyl-pyrrole
    • 2-methylthio-1H-pyrrole
    • 2-thiomethylpyrrole
    • 53391-61-0
    • EN300-325314
    • 2-methylthiopyrrole
    • SCHEMBL6209082
    • MFCD09952556
    • VPNDTMYJCNBLAI-UHFFFAOYSA-N
    • DTXSID00451553
    • AKOS006313195
    • SCHEMBL1862371
    • SY325226
    • 2-(methylthio)-1H-pyrrole
    • MDL: MFCD09952556
    • Inchi: 1S/C5H7NS/c1-7-5-3-2-4-6-5/h2-4,6H,1H3
    • InChI Key: VPNDTMYJCNBLAI-UHFFFAOYSA-N
    • SMILES: S(C)C1=CC=CN1

Computed Properties

  • Exact Mass: 113.03000
  • Monoisotopic Mass: 113.02992040g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 1
  • Complexity: 56
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 41.1Ų

Experimental Properties

  • PSA: 41.09000
  • LogP: 1.73660

2-(methylsulfanyl)-1H-pyrrole Pricemore >>

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